Cas no 105897-99-2 (4-diethoxyphosphoryl-1-methoxypentan-3-one)

• Product name: 4-diethoxyphosphoryl-1-methoxypentan-3-one
• CAS No: 105897-99-2
• MF: C₁₀H₂₁O₅P
• MW: 252.24454
• CID: 1169711
• PubChem ID: 14413641

4-diethoxyphosphoryl-1-methoxypentan-3-one Chemical and Physical Properties

Names and Identifiers

• 4-diethoxyphosphoryl-1-methoxypentan-3-one
• 105897-99-2
• DTXSID70559974
• Diethyl (5-methoxy-3-oxopentan-2-yl)phosphonate

• Inchi： InChI=1S/C10H21O5P/c1-5-14-16(12,15-6-2)9(3)10(11)7-8-13-4/h9H,5-8H2,1-4H3
• InChI Key： POSKMUTWFXYGGJ-UHFFFAOYSA-N
• SMILES： CCOP(=O)(C(C)C(=O)CCOC)OCC

Computed Properties

• Exact Mass: 252.11266076g/mol
• Monoisotopic Mass: 252.11266076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 71.64000
• LogP: 2.24660